3,3'-Dimethoxybenzidine
Cat. No. B085612
CAS RN:
119-90-4
M. Wt: 244.29 g/mol
InChI Key: JRBJSXQPQWSCCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
The synthesis of 3,3'-Dimethoxybenzidine and its derivatives has been the subject of several studies. A notable example is the synthesis of N,N'-Dibenzylidene-3,3'-dimethoxybenzidine through a condensation reaction between o-dianisidine and benzaldehyde, demonstrating the compound's thermal stability. The process involves elemental analysis, FT-IR, H-NMR, TGA, XRD, and SEM for characterization (Akyuz, 2020).
Molecular Structure Analysis
The molecular and crystal structure of 3,3'-Dimethoxybenzidine derivatives has been determined through single-crystal X-ray diffraction studies. Such analysis reveals the compound's monoclinic structure and provides insights into its geometric and electronic structure, supporting the synthesis and properties understanding (Aygün et al., 2004).
Chemical Reactions and Properties
Research on 3,3'-Dimethoxybenzidine has explored its chemical reactions, particularly focusing on its electrooxidation behavior. Studies have shown that the exhaustive oxidation of 3,3'-Dimethoxybenzidine leads to the formation of stable cation radical salts and quinone-diimine, indicating its potential for various chemical applications (Douadi et al., 2003).
Physical Properties Analysis
The determination of 3,3'-Dimethoxybenzidine in workplace air highlights its physical properties, including the development of sensitive methods for its detection and quantification. This research is crucial for assessing occupational exposure and understanding the substance's behavior in different environments (Kowalska, 2019).
Chemical Properties Analysis
The chemical properties of 3,3'-Dimethoxybenzidine, such as its genotoxic activity, have been studied in various biological contexts. Although its carcinogenic potential has been noted, the detailed chemical properties, including interactions with DNA in liver and urinary bladder cells, provide a foundation for understanding its biological impacts and potential hazards (Martelli et al., 2000).
Scientific Research Applications
Use in Dye Production and Toxicity Studies : 3,3'-Dimethoxybenzidine is primarily used as an intermediate in producing commercial bisazobiphenyl dyes for textiles, paper, plastic, rubber, and leather. It is also used in the production of o-dianisidine diisocyanate, used in adhesive systems and polyurethane elastomers. Toxicity and carcinogenicity studies have been conducted due to its structural similarity to benzidine, a known human carcinogen. Studies have shown clear evidence of carcinogenic activity in rats, with neoplasms observed in multiple tissue sites, including the skin, liver, and gastrointestinal tract (Morgan, 1990).
Workplace Air Quality Monitoring : A sensitive method has been developed for determining 3,3'-Dimethoxybenzidine concentrations in workplace air, highlighting its classification as a carcinogen and the necessity to monitor occupational exposure to ensure workers' health (Kowalska, 2019).
Electrochemical Behavior : The electrooxidation of 3,3'-Dimethoxybenzidine and its derivatives has been studied using various electrochemical techniques, contributing to the understanding of its electrochemical properties and potential applications (Douadi, Benabid, & Cariou, 2003).
Genotoxic Activity : Studies have indicated that 3,3'-Dimethoxybenzidine exhibits genotoxic activity in both rat and human cells, suggesting its potential genotoxicity in humans (Martelli et al., 2000).
Metabolism in Animals : The metabolism of bisazobiphenyl dyes derived from 3,3'-Dimethoxybenzidine has been studied in dogs and rats, with a focus on the potential formation of carcinogenic aromatic amines through metabolic reduction (Lynn et al., 1980).
Inhibition of Bovine Adrenocortical Cytochrome P-450scc : Research has explored the inhibitory effects of 3,3'-Dimethoxybenzidine on bovine adrenocortical cytochrome P-450scc, an enzyme involved in steroid biosynthesis (Duval & Vickery, 1981).
Decolorization and Detoxification Studies : The decolorization and biotransformation of Direct Blue-15 dye into 3,3'-Dimethoxybenzidine by bacterial consortia have been examined, contributing to environmental bioremediation research (Kumar et al., 2007).
Carcinogenicity in Azo Colorants : Studies have focused on the carcinogenicity of azo colorants derived from 3,3'-Dimethoxybenzidine and other similar compounds, highlighting the potential health risks associated with exposure to these chemicals (Golka, Kopps, & Myślak, 2004).
Safety And Hazards
3,3’-Dimethoxybenzidine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and may cause cancer . It is recommended to obtain special instructions before use, use personal protective equipment as required, and wash face, hands, and any exposed skin thoroughly after handling .
properties
IUPAC Name |
4-(4-amino-3-methoxyphenyl)-2-methoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-17-13-7-9(3-5-11(13)15)10-4-6-12(16)14(8-10)18-2/h3-8H,15-16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRBJSXQPQWSCCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Record name | 3,3'-DIMETHOXYBENZIDINE | |
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| Record name | o-DIANISIDINE | |
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Related CAS |
20325-40-0 (di-hydrochloride), 56436-30-7 (sulfate) |
Source
|
| Record name | 3,3'-Dimethoxybenzidine | |
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DSSTOX Substance ID |
DTXSID3025091 |
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Molecular Weight |
244.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
3,3'-dimethoxybenzidine appears as colorless crystals or a light brown powder. Turns violet on standing. Carcinogen., Colorless crystals that turn a violet color on standing; Note: Used as a basis for many dyes; [NIOSH], COLOURLESS CRYSTALS., Colorless crystals that turn a violet color on standing., Colorless crystals that turn a violet color on standing. [Note: Used as a basis for many dyes.] |
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| Record name | 3,3'-DIMETHOXYBENZIDINE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | o-DIANISIDINE | |
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Flash Point |
403 °F (NTP, 1992), 206 °C, 206 °C (403 °F) (closed cup), 206 °C c.c., 403 °F |
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| Record name | 3,3'-DIMETHOXYBENZIDINE | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Record name | O-DIANISIDINE | |
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Solubility |
less than 0.1 mg/mL at 68 °F (NTP, 1992), Sol in alc, benzene, ether, Sol in chloroform, acetone, PROBABLY SOL IN MOST ORG SOLVENTS AND LIPIDS, In water, 60 mg/l @ 25 °C, Solubility in water, g/100ml at 25 °C: 0.006, Insoluble |
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| Record name | 3,3'-DIMETHOXYBENZIDINE | |
| Source | CAMEO Chemicals | |
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Vapor Density |
8.5 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 8.43 (air= 1), 8.5 |
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| Record name | 3,3'-DIMETHOXYBENZIDINE | |
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Vapor Pressure |
negligible |
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| Record name | o-DIANISIDINE | |
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Product Name |
3,3'-Dimethoxybenzidine | |
Color/Form |
LEAFLETS OR NEEDLES FROM WATER, Colorless crystals that turn a violet color on standing. | |
CAS RN |
119-90-4 |
Source
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| Record name | 3,3'-DIMETHOXYBENZIDINE | |
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| Record name | 3,3'-Dimethoxybenzidine | |
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| Record name | [1,1'-Biphenyl]-4,4'-diamine, 3,3'-dimethoxy- | |
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| Record name | Benzidine, 3,3'-dimethoxy- | |
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Melting Point |
279 to 280 °F (NTP, 1992), 137 °C, 137.5 °C, 279 °F |
Source
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| Record name | 3,3'-DIMETHOXYBENZIDINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16096 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 3,3'-DIMETHOXYBENZIDINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1627 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | o-DIANISIDINE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1582 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | O-DIANISIDINE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/149 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | o-Dianisidine | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0180.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Synthesis routes and methods
Procedure details
A solution of 0.36 g of o-dianisidine dihydrochloride (1 mmole) in 45 ml (0.2 M HCl was cooled in an ice bath. To this was added dropwise (to keep the temperature below 5° C.) a solution of 0.17 g of sodium nitrite (2.46 mmole) in 5 ml distilled water. An orange color formed immediately. The mixture was stirred for another 30 minutes at 4° C. before using.
Name
Retrosynthesis Analysis
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Strategy Settings
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
3,3'-Dimethoxybenzidine
Reactant of Route 2
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3,3'-Dimethoxybenzidine
Reactant of Route 3
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3,3'-Dimethoxybenzidine
Reactant of Route 4
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3,3'-Dimethoxybenzidine
Reactant of Route 5
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3,3'-Dimethoxybenzidine
Reactant of Route 6
Reactant of Route 6
3,3'-Dimethoxybenzidine
Citations
For This Compound
2,530
Citations
A series of bisazobiphenyl dyes derived from benzidine, 3-3′-dimethylbenzidine or 3,3′-dimethoxybenzidine were studied in the dog and rat. The dyes, which are commercially useful …
Number of citations: 92
www.sciencedirect.com
DNA damage induced by 3, 3′-dimethoxybenzidine in liver and urinary bladder cells of rats and humans
3,3′-Dimethoxybenzidine (DMB), a congener of benzidine used in the dye industry and previously found to be carcinogenic in rats, was evaluated for its genotoxic activity in primary …
Number of citations: 11
academic.oup.com
The metabolism of a benzidine-based dye, Direct Black 38, a 3,3'-dimethylbenzidine-based dye, Direct Red 2 and a 3,3'-dimethoxybenzidine-based dye, Direct Blue 15 has been …
Number of citations: 110
academic.oup.com
3,3'-Dimethoxybenzidine dihydrochloride is an off-white powder with a melting point of 274 degrees C. 3,3'-Dimethoxybenzidine is used principally as an intermediate in the production …
Number of citations: 3
pubmed.ncbi.nlm.nih.gov
The ability of rat liver microsomes from phenobarbitone pretreated animals to reduce the azo groups of amaranth, sunset yellow, congo red, trypan blue, chloramine sky blue FT and …
Number of citations: 89
academic.oup.com
3,3′-Dimethoxybenzidine, a congener of the known carcinogen benzidine, is carcinogenic in the rat and possibly the hamster. This study was undertaken to assess carcinogenicity in …
Number of citations: 6
journals.sagepub.com
3,3′-Dimethoxybenzidine dihydrochloride (DMOB) was evaluated for chronic toxicity and carcinogenicity because benzidine, a structurally related chemical, is a known human …
Number of citations: 6
journals.sagepub.com
Studies on the oxidation products of organic pollutants and their toxicity in textile dyeing sludge after the sludge was treated by the advance oxidation processes were limited, since …
Number of citations: 6
www.sciencedirect.com
The benzidine congener 3,3′-dimethoxybenzidine (DMOB), and CI Direct Blue 15 (Blue 15), a prototypical compound of the DMOB-derived class of dyes, were evaluated in 13-week …
Number of citations: 8
www.sciencedirect.com
In this study, laccase was immobilized on nylon 6,6/Fe 3+ composite (NFC) nanofibrous membrane and used for the detoxification of 3,3′-dimethoxybenzidine (DMOB). The average …
Number of citations: 43
link.springer.com
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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